Cas no 820960-02-9 (1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]-)

• Product name: 1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]-
• CAS No: 820960-02-9
• MF: C₂₁H₁₇N₂OF₃S
• MW: 402.43268
• CID: 699555
• PubChem ID: 23614515

1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 6-[1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]ethoxy]-
• 5-[1-(1H-indol-6-yloxy)ethyl]-4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole
• SCHEMBL5023890
• 820960-02-9
• DTXSID40635173
• 6-(1-{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}ethoxy)-1H-indole
• [rac]-6-{1-[4-methyl-2-(4-trifluoromethyl-phenyl)-thiazol-5-yl]-ethoxy}-1H-indole

• Inchi： InChI=1S/C21H17F3N2OS/c1-12-19(13(2)27-17-8-5-14-9-10-25-18(14)11-17)28-20(26-12)15-3-6-16(7-4-15)21(22,23)24/h3-11,13,25H,1-2H3
• InChI Key： YOZISQHCYRRWFU-UHFFFAOYSA-N
• SMILES： CC1=C(SC(=N1)C2=CC=C(C=C2)C(F)(F)F)C(C)OC3=CC4=C(C=C3)C=CN4

Computed Properties

• Exact Mass: 402.10136883g/mol
• Monoisotopic Mass: 402.10136883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 66.2Ų